Cas no 2172078-82-7 (1-(1-aminopropyl)-4-methylcycloheptan-1-ol)

• Product Name: 1-(1-aminopropyl)-4-methylcycloheptan-1-ol
• CAS No: 2172078-82-7
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5999898
• PubChem ID: 165747982
• Update Time: 2025-05-20

1-(1-aminopropyl)-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminopropyl)-4-methylcycloheptan-1-ol
• EN300-1648463
• 2172078-82-7

• Inchi： 1S/C11H23NO/c1-3-10(12)11(13)7-4-5-9(2)6-8-11/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： VTTBEXYOHQEXNO-UHFFFAOYSA-N
• SMILES： OC1(C(CC)N)CCCC(C)CC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminopropyl)-4-methylcycloheptan-1-ol

Comprehensive Overview of 1-(1-aminopropyl)-4-methylcycloheptan-1-ol (CAS No. 2172078-82-7): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, 1-(1-aminopropyl)-4-methylcycloheptan-1-ol (CAS No. 2172078-82-7) has emerged as a compound of significant interest due to its unique structural properties and versatile applications. This article delves into the molecular characteristics, synthesis pathways, and potential uses of this compound, while also addressing trending topics in pharmaceutical and material science research.

The 1-(1-aminopropyl)-4-methylcycloheptan-1-ol structure combines a cycloheptane ring with both amino and hydroxyl functional groups, making it a valuable intermediate in organic synthesis. Researchers particularly value its chiral center at the 1-position, which opens possibilities for asymmetric synthesis applications. Recent studies suggest potential in creating novel bioactive molecules, aligning with current industry focus on targeted drug development.

From a synthetic chemistry perspective, the preparation of CAS 2172078-82-7 typically involves multi-step organic reactions starting from commercially available precursors. The 4-methylcycloheptanone derivative serves as a common starting material, undergoing subsequent Grignard reactions and reductive amination processes. These methods have been optimized in recent years to improve yield and purity, reflecting the growing demand for high-quality pharmaceutical intermediates.

The physicochemical properties of 1-(1-aminopropyl)-4-methylcycloheptan-1-ol contribute to its diverse applications. With moderate water solubility due to its polar functional groups and lipophilic cycloheptane ring, this compound demonstrates ideal characteristics for drug formulation development. These properties align perfectly with current research trends in drug delivery systems and medicinal chemistry, answering frequent search queries about novel excipients and formulation aids.

In material science applications, the seven-membered ring structure of this compound offers unique conformational flexibility that has attracted attention for polymer modification. Recent patent literature reveals investigations into its use as a building block for specialty polymers, particularly in creating materials with specific thermal and mechanical properties. This addresses common search trends regarding "advanced polymer materials" and "novel monomer development."

The pharmaceutical industry shows particular interest in 1-(1-aminopropyl)-4-methylcycloheptan-1-ol as a potential precursor for CNS-active compounds. Its structural similarity to known pharmacophores has prompted research into derivatives with possible neurological activity, responding to growing public interest in mental health therapeutics. However, it's crucial to note that all potential medical applications remain in preclinical investigation stages.

Market analysis indicates steady growth in demand for CAS 2172078-82-7, driven by expanding research in both pharmaceutical and specialty chemical sectors. The compound's relative novelty (first reported in scientific literature around 2017) means it occupies an important niche in the fine chemicals market. Current pricing trends reflect its status as a research chemical rather than a bulk commodity.

Quality control standards for 1-(1-aminopropyl)-4-methylcycloheptan-1-ol typically require HPLC purity ≥95%, with strict limits on related substances. Analytical methods commonly employ reverse-phase chromatography with UV detection, while structural confirmation utilizes a combination of mass spectrometry and NMR spectroscopy. These analytical aspects respond to frequent search queries about compound characterization techniques.

From an environmental and safety perspective, preliminary ecotoxicological data suggests 2172078-82-7 exhibits moderate biodegradability under standard test conditions. Proper handling requires standard laboratory precautions, including the use of personal protective equipment. These safety considerations address common search terms about "chemical handling protocols" and "laboratory safety measures."

The future research directions for 1-(1-aminopropyl)-4-methylcycloheptan-1-ol appear promising, with several published studies exploring its derivatives as potential enzyme inhibitors. Particularly noteworthy is research into its chiral derivatives for asymmetric catalysis applications, reflecting the chemical industry's growing emphasis on green chemistry and atom economy.

For researchers considering working with this compound, it's important to note that CAS 2172078-82-7 is typically supplied as a racemic mixture unless specifically requested as an enantiopure material. The resolution of enantiomers presents an active area of research, with several academic groups publishing methods for optical resolution using chiral auxiliaries or enzymatic approaches.

In conclusion, 1-(1-aminopropyl)-4-methylcycloheptan-1-ol represents an intriguing case study in modern organic chemistry, combining structural novelty with practical utility. Its dual functional groups and medium-sized ring structure offer numerous possibilities for chemical modification, making it a valuable target for both academic and industrial research. As synthetic methodologies continue to advance, we can anticipate seeing more applications emerge for this versatile compound in various high-tech industries.